Cas no 860605-59-0 ((E)-Ferulic acid-d)

(E)-Ferulic acid-d is a deuterated analog of (E)-ferulic acid, a naturally occurring phenolic compound. This isotopically labeled variant is widely used as an internal standard in mass spectrometry and NMR-based analytical methods, ensuring precise quantification of ferulic acid in complex matrices. Its deuterium substitution enhances stability and minimizes interference during isotopic dilution analysis, improving accuracy in pharmacokinetic and metabolic studies. The compound retains the parent molecule's chemical properties while offering distinct spectral signatures for reliable detection. (E)-Ferulic acid-d is particularly valuable in plant biochemistry, food science, and pharmaceutical research, where high-purity standards are critical for reproducible results.

(E)-Ferulic acid-d structure

Product Name:(E)-Ferulic acid-d

CAS No:860605-59-0

MF:C₁₀H₁₀O₄

MW:197.202488422394

CID:1066114

PubChem ID:45039253

Update Time:2025-05-28

(E)-Ferulic acid-d Chemical and Physical Properties

Names and Identifiers

- trans-4-Hydroxy-3-methoxy-d3-cinnamic Acid
- 4-HYDROXY-3-METHOXY-D3-CINNAMIC ACID
- Ferulic Acid-d3
- (E)-Ferulic acid-d
- MS-23066
- TRANS-FERULIC ACID-D3
- (E)-3-[4-hydroxy-3-(trideuteriomethoxy)phenyl]prop-2-enoic acid
- (E)-Ferulic acid-d3
- 3-[4-Hydroxy-(3 -methoxy-d3)phenyl)acrylic Acid
- F91012
- 3-[4-Hydroxy-3-(methoxy-d3)phenyl]-2-propenoic Acid
- 860605-59-0
- 1135-24-6 unlabeled
- CS-0255806
- HY-N0060BS
- DB-299318
- Inchi： 1S/C10H10O4/c1-14-9-6-7(2-4-8(9)11)3-5-10(12)13/h2-6,11H,1H3,(H,12,13)/b5-3+/i1D3
- InChI Key： KSEBMYQBYZTDHS-CGLOQUBRSA-N
- SMILES： O(C([2H])([2H])[2H])C1=C(C=CC(/C=C/C(=O)O)=C1)O

Computed Properties

Exact Mass: 197.077
Monoisotopic Mass: 197.077
Isotope Atom Count: 3
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 224
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 66.8A^2

Experimental Properties

PSA: 66.76000
LogP: 1.49860

(E)-Ferulic acid-d Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	F308902-10mg	Ferulic Acid-d3	860605-59-0		10mg	$ 190.00	2023-09-07
TRC	F308902-100mg	Ferulic Acid-d3	860605-59-0		100mg	$ 1476.00	2023-09-07
MedChemExpress	HY-N0060BS-1mg	(E)-Ferulic acid-d	860605-59-0	≥99.0%	1mg	￥2150	2025-04-15
MedChemExpress	HY-N0060BS-5mg	(E)-Ferulic acid-d	860605-59-0	≥99.0%	5mg	￥6300	2024-05-24
Key Organics Ltd	MS-23066-1mg	(E)-Ferulic acid-d3	860605-59-0	>97%	1mg	£629.67	2025-02-09
A2B Chem LLC	AH84604-5mg	4-HYDROXY-3-METHOXY-D3-CINNAMIC ACID	860605-59-0	≥99.0%	5mg	$1272.00	2024-04-19
A2B Chem LLC	AH84604-10mg	4-HYDROXY-3-METHOXY-D3-CINNAMIC ACID	860605-59-0		10mg	$580.00	2023-12-30
Ambeed	A1387190-1mg	(E)-3-(4-Hydroxy-3-(methoxy-d3)phenyl)acrylic acid	860605-59-0	98% +98%atom%D	1mg	$380.0	2024-05-30
Ambeed	A1387190-5mg	(E)-3-(4-Hydroxy-3-(methoxy-d3)phenyl)acrylic acid	860605-59-0	98% +98%atom%D	5mg	$1050.0	2024-05-30
A2B Chem LLC	AH84604-1mg	4-HYDROXY-3-METHOXY-D3-CINNAMIC ACID	860605-59-0	≥99.0%	1mg	$484.00	2024-04-19